Cas no 852139-34-5 (4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide)

• Product Name: 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide
• CAS No: 852139-34-5
• MF: C₁₉H₁₉BrN₂O₂S
• MW: 419.335362672806
• CID: 6111500
• PubChem ID: 4048020
• Update Time: 2025-06-10

4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide
• 4-bromo-N-((2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl)benzenesulfonamide
• Benzenesulfonamide, 4-bromo-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]-
• 4-bromo-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzene-1-sulfonamide
• 852139-34-5
• F0651-0408
• 4-bromo-N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)benzenesulfonamide
• AKOS024592097

• Inchi： 1S/C19H19BrN2O2S/c20-14-6-8-15(9-7-14)25(23,24)21-12-13-5-10-19-17(11-13)16-3-1-2-4-18(16)22-19/h5-11,21-22H,1-4,12H2
• InChI Key： BQXYPIKGYWJZEE-UHFFFAOYSA-N
• SMILES： C1(S(NCC2C=CC3NC4=C(C=3C=2)CCCC4)(=O)=O)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 418.03506g/mol
• Monoisotopic Mass: 418.03506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• Density: 1.518±0.06 g/cm3(Predicted)
• Boiling Point: 601.9±65.0 °C(Predicted)
• pka: 10.46±0.50(Predicted)

Additional information on 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide

Introduction to 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide (CAS No. 852139-34-5)

4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide, identified by its CAS number 852139-34-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide is characterized by the presence of a bromine substituent and a carbazole moiety, which are known to contribute to its unique chemical and biological properties. The sulfonamide functional group further enhances its potential as a pharmacophore, enabling interactions with various biological targets.

In recent years, there has been a growing interest in carbazole derivatives due to their diverse biological activities. Carbazole compounds have been reported to possess anti-inflammatory, anticancer, and antimicrobial properties. The introduction of the bromine atom in the benzene ring and the sulfonamide group at the nitrogen position of the carbazole ring modulates its pharmacological profile, making it an attractive candidate for further investigation.

One of the most compelling aspects of 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of multiple reactive sites allows for further functionalization, enabling chemists to design molecules with tailored biological activities. This flexibility makes it a valuable building block in drug discovery efforts.

The synthesis of 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The incorporation of the bromine atom and the sulfonamide group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired molecular structure efficiently.

Evaluation of the pharmacological properties of 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide has revealed several interesting findings. Preclinical studies have demonstrated its ability to inhibit certain enzymes and receptors involved in various disease pathways. For instance, it has shown promise in inhibiting kinases that are overexpressed in cancer cells, leading to cell cycle arrest and apoptosis.

The carbazole moiety in this compound is particularly noteworthy for its interaction with biological targets. Carbazoles have been shown to bind to DNA and alter its structure, which can have implications for gene expression and cellular function. The sulfonamide group further enhances this interaction by providing additional hydrogen bonding opportunities with biological molecules.

In addition to its potential anticancer applications, 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide has also been investigated for its anti-inflammatory properties. Studies have indicated that it can modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. This makes it a promising candidate for developing novel treatments for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The bromine substituent in the molecular structure plays a crucial role in determining the reactivity and selectivity of this compound. Brominated aromatic compounds are known to be versatile intermediates in organic synthesis and can undergo various transformations that lead to new derivatives with enhanced biological activities. The presence of this bromine atom allows for further modifications through halogen-metal exchange or direct functionalization reactions.

The development of new pharmaceutical agents often involves iterative optimization of molecular structures based on initial findings from preclinical studies. 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide serves as a foundation for such optimization efforts by providing a scaffold that can be modified to improve potency and selectivity. By altering substituents or introducing new functional groups strategically placed within the molecule's structure.

The growing body of research on carbazole derivatives underscores their significance in medicinal chemistry. The unique combination of structural features in compounds like 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethylbenzene)-1-sulfonamide (CAS No. 85213934) highlights their potential as lead compounds for drug discovery programs targeting various diseases. Continued investigation into these molecules will likely yield new insights into their mechanisms of action and therapeutic applications.

In conclusion, 4-bromo-N-(2',3',4',9'-tetrahydro-l'H-carbazol'-6'-ytlmethyl)benzene-l-sulfonarnide (CAS No. 85213934), represents an exciting area of research with significant implications for pharmaceutical development. Its structural features make it a versatile intermediate with potential applications across multiple therapeutic areas. As research progresses, further exploration into its pharmacological properties will undoubtedly uncover new opportunities for innovation in drug design and discovery.